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Compound of Interest

Compound Name: Z-Yvad-cmk

Cat. No.: B10799306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the preparation of a stock solution of Z-YVAD-
CMK (N-[(phenylmethoxy)carbonyl]-L-tyrosyl-L-valyl-N-[(1S)-1-(carboxymethyl)-3-chloro-2-

oxopropyl]-L-alaninamide), a potent and irreversible inhibitor of caspase-1 and caspase-3.

Accurate preparation of this solution is critical for reliable experimental outcomes in apoptosis

and inflammation research.

Introduction
Z-YVAD-CMK is a cell-permeable tetrapeptide that specifically targets and inhibits the activity

of caspase-1 and caspase-3, key enzymes in the inflammatory and apoptotic pathways. It is

widely used in cellular assays to study the roles of these caspases in various biological

processes. This protocol outlines the necessary steps to solubilize and store Z-YVAD-CMK for

consistent performance in your experiments.

Quantitative Data Summary
The following table summarizes the key quantitative data for Z-YVAD-CMK.
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Property Value

Molecular Weight 633.1 g/mol

Molecular Formula C₃₀H₃₇ClN₄O₉ (often as a trifluoroacetate salt)

Recommended Solvent Dimethyl sulfoxide (DMSO)

Solubility in DMSO 1 mg/mL

Recommended Storage -20°C (for solid compound and stock solution)

Stock Solution Stability
Up to 1 month at -20°C or up to 6 months at

-80°C

Experimental Protocol: Preparation of a 10 mM Z-
YVAD-CMK Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Z-YVAD-CMK in DMSO.

Materials:

Z-YVAD-CMK (solid)

Anhydrous/molecular sieve-dried Dimethyl sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or heat block set to 37°C (optional)

Ultrasonic bath (optional)

Procedure:

Aseptic Technique: Perform all steps in a clean, sterile environment (e.g., a laminar flow

hood) to prevent contamination of the stock solution.
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Equilibration: Allow the vial of solid Z-YVAD-CMK to equilibrate to room temperature before

opening to prevent condensation of moisture.

Mass Calculation: To prepare a 10 mM stock solution, calculate the required volume of

DMSO based on the mass of Z-YVAD-CMK. The formula is:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

For example, to prepare a 10 mM stock solution from 1 mg of Z-YVAD-CMK:

Volume (µL) = (0.001 g / 633.1 g/mol ) / 0.010 mol/L * 1,000,000 µL/L ≈ 157.9 µL

Solubilization: a. Carefully add the calculated volume of anhydrous DMSO to the vial

containing the Z-YVAD-CMK powder. b. Cap the vial tightly and vortex thoroughly for 1-2

minutes to dissolve the compound.

Enhancing Solubility (Optional): If the compound does not fully dissolve, you can warm the

solution to 37°C for a short period and/or place it in an ultrasonic bath until the solution is

clear.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months). Protect from light.

Experimental Workflow
The following diagram illustrates the workflow for preparing the Z-YVAD-CMK stock solution.
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Caption: Workflow for Z-YVAD-CMK Stock Solution Preparation.
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To cite this document: BenchChem. [Preparation of Z-YVAD-CMK Stock Solution: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799306#how-to-prepare-a-stock-solution-of-z-
yvad-cmk]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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